![molecular formula C27H23NO7 B270913 2-[4-(Benzoyloxy)phenyl]-2-oxoethyl 1-(3-methoxyphenyl)-5-oxo-3-pyrrolidinecarboxylate](/img/structure/B270913.png)
2-[4-(Benzoyloxy)phenyl]-2-oxoethyl 1-(3-methoxyphenyl)-5-oxo-3-pyrrolidinecarboxylate
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Overview
Description
2-[4-(Benzoyloxy)phenyl]-2-oxoethyl 1-(3-methoxyphenyl)-5-oxo-3-pyrrolidinecarboxylate, also known as BOPP, is a chemical compound that has gained attention in scientific research due to its potential for use in drug development. BOPP is a pyrrolidine derivative and has shown promising results in various studies.
Mechanism of Action
The mechanism of action of 2-[4-(Benzoyloxy)phenyl]-2-oxoethyl 1-(3-methoxyphenyl)-5-oxo-3-pyrrolidinecarboxylate is not fully understood, but studies have suggested that it may act by inhibiting the production of inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). This compound has also been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins, which play a role in inflammation and pain.
Biochemical and Physiological Effects
This compound has been shown to have anti-inflammatory, analgesic, and antipyretic effects in various animal models. It has also been found to have antioxidant properties and to protect against oxidative stress. This compound has been investigated for its potential to improve cognitive function and memory in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One advantage of using 2-[4-(Benzoyloxy)phenyl]-2-oxoethyl 1-(3-methoxyphenyl)-5-oxo-3-pyrrolidinecarboxylate in lab experiments is its relatively simple synthesis method. This compound has also been found to have low toxicity and to be well-tolerated in animal models. However, one limitation is that the mechanism of action of this compound is not fully understood, which may make it difficult to optimize its use in drug development.
Future Directions
There are several future directions for research on 2-[4-(Benzoyloxy)phenyl]-2-oxoethyl 1-(3-methoxyphenyl)-5-oxo-3-pyrrolidinecarboxylate. One area of interest is its potential use as an anticancer agent, particularly in combination with other drugs. Another area of interest is its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Further research is also needed to fully understand the mechanism of action of this compound and to optimize its use in drug development.
Synthesis Methods
The synthesis of 2-[4-(Benzoyloxy)phenyl]-2-oxoethyl 1-(3-methoxyphenyl)-5-oxo-3-pyrrolidinecarboxylate involves the reaction between 2-(4-hydroxyphenyl) acetic acid and 3-methoxyphenylacetic acid with the use of a coupling reagent, such as dicyclohexylcarbodiimide (DCC), in the presence of a catalyst, such as 4-dimethylaminopyridine (DMAP). The reaction yields this compound as a white solid with a melting point of 208-210°C.
Scientific Research Applications
2-[4-(Benzoyloxy)phenyl]-2-oxoethyl 1-(3-methoxyphenyl)-5-oxo-3-pyrrolidinecarboxylate has been extensively studied for its potential use in drug development. It has been shown to have anti-inflammatory, analgesic, and antipyretic properties. This compound has also been found to have potential as an anticancer agent, with studies showing its ability to inhibit the growth of cancer cells. Additionally, this compound has been investigated for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.
properties
Molecular Formula |
C27H23NO7 |
---|---|
Molecular Weight |
473.5 g/mol |
IUPAC Name |
[2-(4-benzoyloxyphenyl)-2-oxoethyl] 1-(3-methoxyphenyl)-5-oxopyrrolidine-3-carboxylate |
InChI |
InChI=1S/C27H23NO7/c1-33-23-9-5-8-21(15-23)28-16-20(14-25(28)30)26(31)34-17-24(29)18-10-12-22(13-11-18)35-27(32)19-6-3-2-4-7-19/h2-13,15,20H,14,16-17H2,1H3 |
InChI Key |
VDNKGADVDUTWOC-UHFFFAOYSA-N |
SMILES |
COC1=CC=CC(=C1)N2CC(CC2=O)C(=O)OCC(=O)C3=CC=C(C=C3)OC(=O)C4=CC=CC=C4 |
Canonical SMILES |
COC1=CC=CC(=C1)N2CC(CC2=O)C(=O)OCC(=O)C3=CC=C(C=C3)OC(=O)C4=CC=CC=C4 |
Origin of Product |
United States |
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